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Compound of Interest

Compound Name: Guignardone K

Cat. No.: B12414345

Guignardone K, a notable member of the meroterpenoid class of natural products, has
garnered attention within the scientific community for its antifungal properties. Isolated from the
endophytic fungus Guignardia sp., this compound represents a promising area of research for
the development of novel antifungal agents. This technical guide provides a comprehensive
overview of the known physicochemical properties of Guignardone K, details generalized
experimental protocols for its study, and discusses its biological significance.

It is important to note that while Guignardone K was first reported in the Journal of Natural
Products in 2015, the full-text of this primary literature was not accessible for this review.
Consequently, some specific quantitative data, such as melting point and optical rotation, are
not included. The methodologies and spectral data presented are based on established
principles in natural product chemistry and information available for closely related compounds.

Physicochemical Properties

Guignardone K is a structurally complex molecule, characteristic of meroterpenoids which are
hybrid natural products derived from both polyketide and terpenoid biosynthetic pathways. The
available data on its fundamental physicochemical properties are summarized below.
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Property Value Source

Molecular Formula C17H2205 MedchemExpress[1]
Molecular Weight 324.37 g/mol MedchemExpress[1]
Class Meroterpenoid MedchemExpress[1]

o Endophytic fungus Guignardia
Origin MedchemExpress|[1]

sp.

Experimental Protocols

The study of novel natural products like Guignardone K involves a multi-step process from
isolation to biological characterization. The following sections outline the standard
methodologies employed.

Isolation and Purification

The isolation of Guignardone K from its fungal source typically follows a standard workflow for
natural product extraction and purification.

Fungal Culture & Fermentation Extraction Purification
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Figure 1: Generalized workflow for the isolation and purification of Guignardone K.

Structural Elucidation

The determination of the chemical structure of a purified natural product is accomplished
through a combination of spectroscopic techniques.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the exact molecular weight and elemental formula of the compound.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H, 3C) and 2D (COSY, HSQC,
HMBC) NMR experiments are crucial for elucidating the carbon skeleton and the connectivity
of protons and carbons, ultimately defining the molecule's constitution and relative
stereochemistry.

« Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups
present in the molecule, such as hydroxyl (-OH) and carbonyl (C=0) groups.

» Ultraviolet-Visible (UV-Vis) Spectroscopy: This technique is used to identify the presence of
chromophores within the molecule.

Antifungal Activity Assay

The antifungal activity of Guignardone K is typically quantified by determining its Minimum
Inhibitory Concentration (MIC) against various fungal strains. The broth microdilution method is
a standard protocol.
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Preparation
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Figure 2: Standard workflow for determining the Minimum Inhibitory Concentration (MIC).

Biological Activity and Signaling Pathways
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Guignardone K has been identified as having antifungal activity[1]. Meroterpenoids as a class
exhibit a wide array of biological functions, including cytotoxic, anti-inflammatory, and
antimicrobial activities. The precise mechanism of action and the specific signaling pathways
affected by Guignardone K have not been extensively reported in publicly accessible
literature.

Research into the mechanisms of other antifungal agents suggests that they can act on various
cellular targets, including the cell wall, the cell membrane, or specific enzymes involved in
essential metabolic pathways. For instance, some antifungal compounds disrupt the integrity of
the fungal cell membrane by interfering with ergosterol synthesis. Further research is required
to determine if Guignardone K operates through a similar or a novel mechanism. Elucidating
the specific molecular targets and signaling pathways modulated by Guignhardone K will be
critical for its future development as a therapeutic agent.

Conclusion

Guignardone K is a promising meroterpenoid natural product with demonstrated antifungal
activity. While detailed physicochemical data from its primary literature remains to be fully
analyzed in a broader context, the general methodologies for its isolation, characterization, and
biological evaluation are well-established. Future research should focus on elucidating its
precise mechanism of action, identifying its molecular targets, and exploring its potential for
synergistic effects with other antifungal drugs. Such studies will be instrumental in unlocking
the full therapeutic potential of this intriguing natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b12414345#physicochemical-properties-
of-guignardone-k]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b12414345#physicochemical-properties-of-guignardone-k
https://www.benchchem.com/product/b12414345#physicochemical-properties-of-guignardone-k
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12414345?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

